Cas no 336105-57-8 (3-Methyl-oxiraneacetonitrile)

• Product Name: 3-Methyl-oxiraneacetonitrile
• CAS No: 336105-57-8
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 1465383
• PubChem ID: 15496999
• Update Time: 2025-04-20

3-Methyl-oxiraneacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-oxiraneacetonitrile
• 2-(3-methyloxiran-2-yl)acetonitrile
• 3-Methyloxiraneacetonitrile
• (3-Methyloxiran-2-yl)acetonitrile
• 336105-57-8
• A821872
• AKOS015915358
• DTXSID80573328
• 3,4-Epoxyvaleronitril

• Inchi： 1S/C5H7NO/c1-4-5(7-4)2-3-6/h4-5H,2H2,1H3
• InChI Key： SWDMDPXWKJUIIF-UHFFFAOYSA-N
• SMILES： O1C(C)C1CC#N

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 193.0±13.0 ºC (760 Torr),
• Flash Point: 77.4±13.7 ºC,
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 36.32